Cas no 62764-28-7 (Phenanthridinium, 5-amino-, chloride)

• Product Name: Phenanthridinium, 5-amino-, chloride
• CAS No: 62764-28-7
• MF: C₁₃H₁₁ClN₂
• MW: 230.692841768265
• CID: 431936
• PubChem ID: 12330472
• Update Time: 2025-04-19

Phenanthridinium, 5-amino-, chloride Chemical and Physical Properties

Names and Identifiers

• Phenanthridinium, 5-amino-, chloride
• phenanthridin-5-ium-5-amine,chloride
• 62764-28-7
• 5-AMINOPHENANTHRIDIN-5-IUM CHLORIDE
• DTXSID50490492

• Inchi： 1S/C13H11N2.ClH/c14-15-9-10-5-1-2-6-11(10)12-7-3-4-8-13(12)15;/h1-9H,14H2;1H/q+1;/p-1
• InChI Key： MIISHQWGCSLUQL-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=C2C=CC=CC2=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 218.9751
• Monoisotopic Mass: 230.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.9Ų

Experimental Properties

• PSA: 26.18